Cas no 92502-26-6 (2-Propenamide, N-methoxy-N-methyl-3-(3,4,5-trimethoxyphenyl)-)

2-Propenamide, N-methoxy-N-methyl-3-(3,4,5-trimethoxyphenyl)- structure
92502-26-6 structure
Product Name:2-Propenamide, N-methoxy-N-methyl-3-(3,4,5-trimethoxyphenyl)-
CAS No:92502-26-6
MF:C14H19NO5
MW:281.304364442825
CID:1972691
PubChem ID:34371435
Update Time:2025-04-21

2-Propenamide, N-methoxy-N-methyl-3-(3,4,5-trimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenamide, N-methoxy-N-methyl-3-(3,4,5-trimethoxyphenyl)-
    • 1082730-34-4
    • MFCD14707551
    • (E)-N-methoxy-N-methyl-3-(3,4,5-trimethoxyphenyl)acrylamide
    • (2E)-N-Methoxy-N-methyl-3-(3,4,5-trimethoxyphenyl)prop-2-enamide
    • 92502-26-6
    • AKOS040767031
    • (E)-N-methoxy-N-methyl-3-(3,4,5-trimethoxyphenyl)prop-2-enamide
    • Inchi: 1S/C14H19NO5/c1-15(20-5)13(16)7-6-10-8-11(17-2)14(19-4)12(9-10)18-3/h6-9H,1-5H3/b7-6+
    • InChI Key: MHHDVXLHZMTKSI-VOTSOKGWSA-N
    • SMILES: O(C)C1C(=CC(/C=C/C(N(C)OC)=O)=CC=1OC)OC

Computed Properties

  • Exact Mass: 281.126
  • Monoisotopic Mass: 281.126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 320
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 57.2A^2
  • XLogP3: 1.8

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